Cas no 125780-95-2 (L-Isoleucine, 5'-esterwith 3'-azido-3'-deoxythymidine (9CI))

• Product Name: L-Isoleucine, 5'-esterwith 3'-azido-3'-deoxythymidine (9CI)
• CAS No: 125780-95-2
• MF: C₁₆H₂₄N₆O₅
• MW: 380.398962974548
• CID: 227647
• PubChem ID: 451749
• Update Time: 2025-04-19

L-Isoleucine, 5'-esterwith 3'-azido-3'-deoxythymidine (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, 5'-esterwith 3'-azido-3'-deoxythymidine (9CI)
• 5'-isoleucyl 3'-azido-3'-deoxythymidine
• 3'-azido-3'-deoxy-5'-O-L-isoleucylthymidine
• IAZT
• L-Isoleucine, 5'-ester with 3'-azido-3'-deoxythymidine
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl (2S,3S)-2-amino-3-methyl-pentanoate
• 5'-L-Isoleucinyl-3'-azido-3'-deoxythymidine
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl (2S,3S)-2-amino-3-methylpentanoate
• Isoleucinyl-AZT
• 5/'-isoleucyl 3/'-azido-3/'-deoxythymidine
• 125780-95-2

• Inchi： 1S/C16H24N6O5/c1-4-8(2)13(17)15(24)26-7-11-10(20-21-18)5-12(27-11)22-6-9(3)14(23)19-16(22)25/h6,8,10-13H,4-5,7,17H2,1-3H3,(H,19,23,25)/t8-,10-,11+,12+,13-/m0/s1
• InChI Key： QUANSGVUESEHKX-FXAPSIEYSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC([C@H]([C@@H](C)CC)N)=O)N=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 380.180818
• Monoisotopic Mass: 380.180818
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 125